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Get Quote

Executive Summary & Molecular Architecture
As a Senior Application Scientist specializing in chiral esters, I approach (S)-Phenethyl lactate

(also known as L-phenethyl lactate or 2-phenylethyl (S)-2-hydroxypropanoate) not merely as a

commodity chemical, but as a highly functional molecular system. Widely utilized across the

flavor, fragrance, and advanced cosmetic formulation sectors, this molecule owes its versatility

to its unique tripartite structure.

The ester linkage provides a hydrolyzable backbone, the phenethyl ring imparts critical

lipophilicity and distinct olfactory notes, and the alpha-hydroxyl group of the lactate moiety

introduces hydrogen-bonding capabilities that drastically alter its volatility and solvent

interactions. Understanding the causality behind these structural features is paramount for

optimizing its performance in commercial applications.
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Structure-function relationships dictating the physicochemical profile of (S)-Phenethyl lactate.

Quantitative Physicochemical Profiling
To engineer formulations effectively, we must first establish the baseline thermodynamic and

physical parameters of the molecule. The table below synthesizes critical data points from

authoritative chemical databases.

Table 1: Physicochemical Properties of (S)-Phenethyl
Lactate
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Physicochemical Property Value / Description Source

CAS Number
155449-46-0 (Chiral) / 10138-

63-3 (Racemic)
[1],[2]

Molecular Formula C₁₁H₁₄O₃ [1]

Molecular Weight 194.23 g/mol [1],[2]

Boiling Point 288 °C – 290.67 °C [1],[2]

Density 1.1130 g/cm³ [2]

Flash Point 145.14 °C [1]

Vapor Pressure 0.0004 hPa @ 20°C [1]

LogP (Lipophilicity) 2.0 [1]

Evaporation Rate Ultra-slow [1]

Odor Profile Sweet, floral, rose, balsamic [1],[2]

Formulation Dynamics & Causality
In perfumery, (S)-phenethyl lactate acts as a highly effective 1[1]. The causality behind this lies

in its ultra-slow evaporation rate (vapor pressure of 0.0004 hPa at 20°C)[1]. The alpha-hydroxyl

group forms intermolecular hydrogen bonds with other highly volatile fragrance compounds,

effectively lowering their vapor pressure and extending the scent's substantivity on the skin.

In cosmetic applications, it functions as a mild solvent and carrier[1]. Its LogP of 2.0 indicates

an optimal lipophilicity to penetrate the stratum corneum without causing barrier disruption,

making it an excellent emollient that improves formulation slip and spreadability[1].

Biocatalytic Synthesis: A Self-Validating Protocol
Traditional Fischer esterification using strong mineral acids (e.g., H₂SO₄) and high heat often

results in the dehydration of lactic acid into acrylic acid, alongside the critical loss of

stereochemical integrity (racemization). To preserve the (S)-configuration of L-lactic acid and

achieve high product purity, we employ a biocatalytic approach using Candida antarctica

Lipase B (CALB), a method well-documented for the 3 of lactic acid[3].
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CALB provides exquisite stereoselectivity and operates under mild thermal conditions,

preventing the oligomerization of the substrate while facilitating the 4[4].
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Phenethyl Alcohol
Acyl-Enzyme Nucleophilic attack
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Biocatalytic esterification pathway of (S)-Phenethyl lactate using Candida antarctica Lipase B.

Step-by-Step Methodology
This protocol is designed as a self-validating system, ensuring that thermodynamic equilibrium

and product purity are continuously monitored.

Step 1: Substrate Preparation Mix equimolar amounts of phenethyl alcohol and L-lactic acid

(1:1 ratio) in a clean, dry round-bottom flask. Causality: Unlike chemical esterification, CALB

does not require a massive excess of one substrate to drive the reaction, provided that the

water byproduct is actively removed.

Step 2: Solvent & Water Scavenging Add a non-polar solvent (e.g., n-hexane) and 10% w/w of

activated 4Å molecular sieves. Causality: Esterification is a reversible equilibrium reaction.

Molecular sieves physically sequester the water byproduct, shifting the thermodynamic

equilibrium toward the ester product according to Le Chatelier's principle.

Step 3: Biocatalyst Addition Introduce 5-10% w/w immobilized CALB (e.g., Novozym 438).

Causality: Immobilization of the enzyme on an acrylic resin stabilizes the active site

conformation against solvent denaturation and allows for easy mechanical recovery via

filtration.

Step 4: Thermal Incubation Incubate the mixture at 55 °C under continuous orbital shaking (150

rpm) for 24 to 48 hours. Causality: A temperature of 55 °C provides optimal kinetic energy for

the acyl-enzyme intermediate formation without surpassing the thermal denaturation threshold

of the CALB protein structure.
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Step 5: Self-Validating Quality Control (In-Process & Post-Process)

In-Process FT-IR Monitoring: Extract a 1 mL aliquot every 8 hours. Validate the reaction

progress by observing the disappearance of the broad -OH stretch at 3300 cm⁻¹ (from the

primary alcohol) and the appearance of a sharp ester carbonyl (C=O) stretch at 1735 cm⁻¹.

Post-Process Acid Value Titration: After filtering out the enzyme and sieves, calculate the

acid value via KOH titration. An acid value of < 1.0 mg KOH/g strictly validates the complete

consumption of the lactic acid substrate[1].

Chiral Purity: Confirm the (S)-configuration retention (>98% ee) via Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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